Carboxymethyl Cellulose Sodium

• Molecular Formula: C8H15NaO8
• Molecular Weight: 262.19 g/mol
• InChI: InChI=1S/C6H12O6.C2H4O2.Na/c7-1-3(9)5(11)6(12)4(10)2-8;1-2(3)4;/h1,3-6,8-12H,2H2;1H3,(H,3,4);/q;;+1/p-1
• InChIKey: QMGYPNKICQJHLN-UHFFFAOYSA-M

羧甲基纤维素钠（CMC-Na）选型指南：性能基准与同类物对比

羧甲基纤维素钠（CMC-Na）是最主要的离子型纤维素醚，通过将天然纤维素的羟基羧甲基化制得 [1]。其取代度（DS）通常在0.6–1.2之间，决定了其水溶性、电荷密度和流变学行为 [2]。作为阴离子聚电解质，CMC-Na在常规水相体系中展现出优异的增稠、悬浮和保水能力，但在高盐、高温和极端pH环境下，其性能与聚阴离子纤维素（PAC）等高端替代品存在显著差异 [3]。

Aqueous systems

Suitable for mild pH (5–9) and low-salinity aqueous environments; viscosity drops in brines or extreme pH.

Thermal window

Performance ceiling near 80 °C; degradation above limits use in high-temperature drilling or sterilization.

Shear response

Low-viscosity output under low shear; may require combination with xanthan gum or PAC for effective suspension.

• [1] 图文详情——科普中国资源服务, '羧甲基纤维素钠', 2019-11-03. View Source
• [2] Lude Chemical, '羧甲基纤维素钠与聚阴离子纤维素的核心差异', 2026-01-24. View Source
• [3] Lude Chemical, '羧甲基纤维素钠与聚阴离子纤维素的核心差异', 2026-01-24. View Source

CMC-Na不可简单替代的定量差异分析

尽管同为纤维素醚或生物聚合物，CMC-Na与其同类物（如PAC、HEC、黄原胶）在关键性能指标上的定量差异决定了它们在不同工业场景中的不可互换性。例如，CMC-Na在高盐环境下的粘度骤降问题 [1]，以及在特定剪切速率下与其他聚合物的流变行为差异 [2]，都意味着在石油钻井、高温涂层或特定药物制剂中，简单的“同类替换”将直接导致产品失效或性能不达标。因此，科学选型必须基于具体的量化证据，而非类别上的相似性。

Salt & pH sensitivity gap

Viscosity collapses in high-salt or alkaline (pH > 10) conditions where polyanionic cellulose (PAC) remains stable.

Thermal ceiling mismatch

Performance degrades beyond moderate temperatures, whereas PAC tolerates process extremes above 150 °C.

Low-shear viscosity deficit

At low shear rates CMC-Na generates far lower viscosity than xanthan gum or PAC, limiting single-component suspension.

• [1] Lude Chemical, '羧甲基纤维素钠与聚阴离子纤维素的核心差异', 2026-01-24. View Source
• [2] Kaci CHALAH, 'Rheological Behavior of Polymeric Drilling Fluids: A Comparative Study of Carboxymethyl Cellulose, Polyanionic Cellulose, Hydroxyethyl Cellulose, and Xanthan Gum', Biopolymer Applications Journal, 2026. View Source

CMC-Na选型核心量化证据：头对头比较

热稳定性与pH耐受性对比

羧甲基纤维素钠（CMC-Na）的热稳定性上限约为80°C，超过此温度或在121°C高温下易发生脱羧降解。相比之下，聚阴离子纤维素（PAC）在高达150°C的温度下仍能保持稳定 [1]。此外，在pH耐受性方面，CMC-Na在碱性环境（pH>10）中易发生水解，而PAC在pH 3-11的宽范围内均能保持性能稳定 [1]。

Thermal & pH stability

Head-to-head

CMC-Na: ≤80 °C stable, degrades at 121 °C, pH <10. PAC: stable to 150 °C, pH 3–11.

PAC outperforms in high-temperature, alkaline environments.

Data from supplier comparative review; validate for specific brine/pH matrices.

Evidence Dimension	热稳定性上限
Target Compound Data	≤80°C稳定，121°C易脱羧降解
Comparator Or Baseline	聚阴离子纤维素 (PAC)
Quantified Difference	PAC比CMC-Na热稳定性高出至少70°C
Conditions	基于文献综述的性能对比

Why This Matters

在石油钻井、地热井或需高温灭菌的工业流程中，该数据直接决定了选材是CMC-Na还是更高端的PAC。

• [1] Lude Chemical, '羧甲基纤维素钠与聚阴离子纤维素的核心差异', 2026-01-24. View Source

低剪切速率下表观粘度对比

在水基钻井液的对比研究中，四种增粘剂在0.4 wt.%浓度下的流变行为被量化比较 [1]。在低剪切速率（10 1/s）下，CMC-Na（高粘型）的表观粘度最低，为0.050 Pa.s，而黄原胶（XG）最高，为0.526 Pa.s，羟基乙基纤维素（HEC）为0.268 Pa.s，聚阴离子纤维素（PAC）为0.153 Pa.s [1]。然而，在高剪切速率（500 1/s）下，所有聚合物的表观粘度趋于接近（0.025-0.054 Pa.s） [1]。

Low-shear viscosity

Head-to-head

CMC-HV 0.050 Pa·s, XG 0.526 Pa·s, HEC 0.268 Pa·s, PAC 0.153 Pa·s (0.4 wt%, 10 s⁻¹).

CMC-Na exhibits lowest suspension capacity under low shear.

At 500 s⁻¹ all viscosities converge (0.025–0.054 Pa·s); formulation mixing may reduce differences.

Evidence Dimension	表观粘度 (低剪切速率 10 1/s)
Target Compound Data	0.050 Pa.s (CMC HV)
Comparator Or Baseline	XG: 0.526 Pa.s; HEC: 0.268 Pa.s; PAC: 0.153 Pa.s
Quantified Difference	XG是CMC HV的10.5倍；HEC是CMC HV的5.4倍；PAC是CMC HV的3.1倍
Conditions	水基溶液，0.4 wt. % 浓度，剪切速率 10 1/s

Why This Matters

在需要高悬浮能力的低剪切环境（如井底）中，CMC-Na的低粘度特性表明其不适合作为单一增粘剂，而需与XG等复配或用于其他应用场景。

• [1] Kaci CHALAH, 'Rheological Behavior of Polymeric Drilling Fluids: A Comparative Study of Carboxymethyl Cellulose, Polyanionic Cellulose, Hydroxyethyl Cellulose, and Xanthan Gum', Biopolymer Applications Journal, 2026. View Source

流变学稳定性与临床性能差异

在药物凝胶的应用中，Na CMC和HEC的对比研究揭示了关键的流变学稳定性差异 [1]。研究发现，在0.01-1.0 Hz的振荡频率范围内，HEC凝胶的储存模量、损耗模量和动态粘度均随频率变化而发生显著改变，而Na CMC凝胶的这些流变特性则相对稳定 [1]。这表明在模拟体内动态应力的条件下，Na CMC凝胶的性能更不易受影响，从而可能带来更可预测的临床表现 [1]。

Viscoelastic stability

Head-to-head

Na CMC gels: stable G′, G″, η* across 0.01–1.0 Hz. HEC gels: significant frequency-dependent variation.

Na CMC supports more predictable dynamic rheology than HEC.

Oscillatory test data; correlation with in vivo performance requires validation.

Evidence Dimension	动态粘度及模量对振荡频率的稳定性
Target Compound Data	流变特性相对稳定
Comparator Or Baseline	HEC凝胶：流变特性随频率显著改变
Quantified Difference	定性但显著的差异：Na CMC的临床性能不易受动态应力影响
Conditions	振荡流变仪，频率范围0.01-1.0 Hz

Why This Matters

对于需要精确控制释放曲线或流变行为的局部药物制剂，选择Na CMC而非HEC，有助于确保产品在体内的性能一致性。

• [1] David S Jones, A.David Woolfson, Andrew F Brown, 'Textural, viscoelastic and mucoadhesive properties of pharmaceutical gels composed of cellulose polymers', International Journal of Pharmaceutics, 1997. View Source

成膜性能与温度/pH稳定性对比

在食品和非食品应用的成膜性能对比中，羧甲基纤维素钠（CMC）相较于明胶展现出特定的优势 [1]。CMC薄膜表现出更优的水分阻隔性能和机械强度，这使其在需要延长产品保质期的包装应用中更具吸引力 [1]。此外，作为植物源增稠剂，CMC在温度变化或pH波动时能保持更稳定的增稠效果，尤其在酸性或碱性环境中，其性能稳定性优于动物源性的明胶 [2]。

Film & pH stability

Class-level

CMC films: improved moisture barrier, mechanical strength vs gelatin; stable thickening under acid/alkali shifts.

May support plant-based packaging and acidic formulations.

Qualitative review; verify performance in target formulation.

Evidence Dimension	水分阻隔性能与温度/pH稳定性
Target Compound Data	更优的水分阻隔性；温度/pH变化下增稠效果更稳定
Comparator Or Baseline	明胶：水分阻隔性较差；温度/pH波动下性能不稳定
Quantified Difference	定性差异：CMC在食品包装中提供更长的保质期；在酸/碱性环境下保持性能
Conditions	基于文献综述的性能对比

Why This Matters

在植物基、清洁标签或需耐受加工条件（如巴氏杀菌、酸性配方）的产品开发中，CMC是明胶的有效替代品。

• [1] Eureka Patsnap, 'Comparing Sodium CMC and Gelatin: Film Forming Properties', 2026-03-19. View Source
• [2] Anxin Chemistry, 'Comparative advantages of CMC (sodium carboxymethyl cellulose) and other additives'. View Source

不同取代度对涂料性能的影响

羧甲基纤维素钠的性能不仅受与其他聚合物对比的影响，其自身的取代度（DS）也显著影响终端产品性能。一项研究测试了不同DS的CMC-Na对乳胶漆涂料性能的影响 [1]。结果表明，DS≥1.00的CMC-Na产品在耐洗刷性和热贮存稳定性方面均相对较优 [1]。而DS为0.9-1.0的产品虽然表现出较优的耐洗刷性，但其热贮存稳定性不及高DS产品 [1]。

DS impact on coatings

Head-to-head

DS ≥1.00: superior scrub resistance and heat storage stability vs DS 0.9–1.0 in latex paint.

Higher DS improves coating durability and shelf-life stability.

Latex paint testing; confirm DS effect in your specific binder system.

Evidence Dimension	乳胶漆的耐洗刷性与热贮存稳定性
Target Compound Data	DS≥1.00：耐洗刷性及热贮存稳定性均优
Comparator Or Baseline	DS=0.9-1.0：耐洗刷性优，但热贮存稳定性较差
Quantified Difference	定性但显著的差异：高DS产品综合性能更佳
Conditions	乳胶漆涂料应用测试

Why This Matters

在涂料配方中，选择DS≥1.00的CMC-Na可以同时优化产品的耐久性和货架期稳定性，而DS的选择本身就是一种重要的采购决策依据。

• [1] 夏银凤, 陈静, 张菁, 李友琦, 郭鸿雁, '不同取代度羧甲基纤维素钠对乳胶漆性能的影响', 云南化工, 2018, 45(04): 27-30. View Source

CMC-Na最佳工业与研究应用场景

常规水基体系低成本增稠与悬浮

在温度低于80°C、pH值在5-9之间的淡水或低固相体系中，羧甲基纤维素钠（CMC-Na）凭借其成熟的工艺和较低的成本，是首选的增稠剂和悬浮剂。其性能足以满足食品、日化、造纸等行业的常规需求 [4]。

流变学稳定性药物与个人护理品

在需要抵抗动态应力（如体内蠕动或涂抹时的剪切）以保持流变性能稳定的局部用凝胶、乳霜或口服制剂中，羧甲基纤维素钠（CMC-Na）的稳定性优于羟基乙基纤维素（HEC） [4]。这使其成为追求性能一致性的药物和个人护理品配方的可靠选择。

耐受pH波动的植物基食品增稠

在酸性饮料、酱料或需经巴氏杀菌的植物基产品中，羧甲基纤维素钠（CMC-Na）能提供比动物源明胶更稳定的增稠和悬浮效果，并且不受pH和温度波动的显著影响 [4]。同时，其作为纤维素衍生物，符合清洁标签和素食主义趋势。

高耐洗刷性与货架期稳定涂料

在水性建筑涂料中，选择取代度（DS）≥1.00的羧甲基纤维素钠（CMC-Na）可以显著提升涂膜的耐洗刷性和热贮存稳定性，从而改善产品的耐久性和保质期 [4]。这为涂料生产商提供了一个明确的、基于取代度指标的采购策略。

Application

Selection Property

Validation Focus

Conventional aqueous thickening & suspension

Grade viscosity type, DS

Rheology in target water matrix (temperature, pH, salt)

Dynamic-stress topical gels

Viscoelastic stability under oscillatory shear

Frequency-sweep rheology (0.01–1.0 Hz)

Acidic / pasteurized plant-based products

pH and temperature tolerance

Stability in acidic simulant and heat-hold cycles

Water-based architectural coatings

Substitution degree (DS ≥ 1.00)

Scrub resistance and heat storage stability

• [1] Lude Chemical, '羧甲基纤维素钠与聚阴离子纤维素的核心差异', 2026-01-24. View Source
• [2] David S Jones, A.David Woolfson, Andrew F Brown, 'Textural, viscoelastic and mucoadhesive properties of pharmaceutical gels composed of cellulose polymers', International Journal of Pharmaceutics, 1997. View Source
• [3] Anxin Chemistry, 'Comparative advantages of CMC (sodium carboxymethyl cellulose) and other additives'. View Source
• [4] 夏银凤, 陈静, 张菁, 李友琦, 郭鸿雁, '不同取代度羧甲基纤维素钠对乳胶漆性能的影响', 云南化工, 2018, 45(04): 27-30. View Source